Cas no 2229318-50-5 (4-{7-oxabicyclo2.2.1heptan-2-yl}piperidine)

• Product Name: 4-{7-oxabicyclo2.2.1heptan-2-yl}piperidine
• CAS No: 2229318-50-5
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 6107301
• PubChem ID: 165866673
• Update Time: 2025-06-10

4-{7-oxabicyclo2.2.1heptan-2-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{7-oxabicyclo2.2.1heptan-2-yl}piperidine
• 2229318-50-5
• 4-{7-oxabicyclo[2.2.1]heptan-2-yl}piperidine
• EN300-1756190

• Inchi： 1S/C11H19NO/c1-2-11-10(7-9(1)13-11)8-3-5-12-6-4-8/h8-12H,1-7H2
• InChI Key： NCEWTKFSFQNEIG-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C2)C1CCNCC1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-{7-oxabicyclo2.2.1heptan-2-yl}piperidine

Recent Advances in the Study of 4-{7-oxabicyclo[2.2.1]heptan-2-yl}piperidine (CAS: 2229318-50-5)

The compound 4-{7-oxabicyclo[2.2.1]heptan-2-yl}piperidine (CAS: 2229318-50-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 4-{7-oxabicyclo[2.2.1]heptan-2-yl}piperidine as a scaffold for the development of novel bioactive molecules. Its bicyclic structure, which combines a piperidine ring with a 7-oxabicyclo[2.2.1]heptane moiety, offers a rigid framework that can be functionalized to target specific biological pathways. Researchers have explored its potential in modulating neurotransmitter receptors, particularly in the central nervous system (CNS), where it has shown promise as a ligand for serotonin and dopamine receptors.

One of the most notable advancements in the study of this compound is its application in the treatment of neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-{7-oxabicyclo[2.2.1]heptan-2-yl}piperidine exhibit high affinity for the 5-HT_2A receptor, a key target in the treatment of schizophrenia and depression. The study reported that these derivatives displayed improved selectivity and reduced off-target effects compared to existing therapeutics, suggesting a potential for safer and more effective treatments.

In addition to its CNS applications, 4-{7-oxabicyclo[2.2.1]heptan-2-yl}piperidine has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv detailed the compound's ability to inhibit the NF-κB pathway, a critical regulator of inflammatory responses. This finding opens new avenues for the development of anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-{7-oxabicyclo[2.2.1]heptan-2-yl}piperidine and its derivatives has also seen significant progress. A 2022 paper in Organic Letters described a novel catalytic asymmetric synthesis route that improves yield and enantiomeric purity. This methodological advancement is crucial for scaling up production and ensuring the consistency of pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of 4-{7-oxabicyclo[2.2.1]heptan-2-yl}piperidine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique structural and pharmacological properties make it a compelling candidate for further research and development.

In conclusion, 4-{7-oxabicyclo[2.2.1]heptan-2-yl}piperidine (CAS: 2229318-50-5) represents a promising scaffold in medicinal chemistry, with applications ranging from CNS disorders to inflammatory diseases. Continued research into its synthesis, mechanism of action, and therapeutic potential is expected to yield significant breakthroughs in the coming years.